Cas no 1188265-40-8 (3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine hydrochloride)

• Product Name: 3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine hydrochloride
• CAS No: 1188265-40-8
• MF: C₁₃H₁₅Cl₂N₃
• MW: 284.184300661087
• CID: 1081441
• PubChem ID: 57365078
• Update Time: 2025-05-21

3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine hydrochloride
• 3-(4-CHLOROPHENYL)-4,5,6,7-TETRAHYDRO-1H-INDAZOL-5-AMINEHYDROCHLORIDE
• 3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine--hydrogen chloride (1/1)
• 1188265-40-8
• DTXSID00724431

• Inchi： 1S/C13H14ClN3.ClH/c14-9-3-1-8(2-4-9)13-11-7-10(15)5-6-12(11)16-17-13;/h1-4,10H,5-7,15H2,(H,16,17);1H
• InChI Key： BUVJXQMZRBWIBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=C(CCC(C2)N)NN=1.Cl

Computed Properties

• Exact Mass: 283.0643029g/mol
• Monoisotopic Mass: 283.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(4-Chlorophenyl)-4,5,6,7-tetrahydro-1H-indazol-5-amine hydrochloride

3-(4-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazol-5-Amine Hydrochloride: A Comprehensive Overview

3-(4-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazol-5-Amine Hydrochloride, also known by its CAS number 1188265-40-8, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of the hydrochloride salt indicates that it exists in its protonated form, which is commonly seen in pharmaceutical compounds to enhance stability and solubility.

The molecular structure of this compound is characterized by a tetrahydroindazole core, which is a partially saturated version of the indazole ring system. The substitution pattern includes a 4-chlorophenyl group at the 3-position of the indazole ring and an amino group at the 5-position. This specific substitution pattern is crucial for understanding its pharmacological activity and potential therapeutic applications. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in targeting specific receptors or enzymes.

One of the most notable aspects of 3-(4-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazol-5-Amine Hydrochloride is its role in drug discovery. Indazole derivatives have been extensively studied for their potential as kinase inhibitors, which are critical in the treatment of various diseases, including cancer. The tetrahydroindazole moiety is particularly interesting due to its ability to adopt multiple conformations, which can enhance binding affinity to target proteins. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for further development.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory and antioxidant activities. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can influence the redox properties of the molecule and contribute to its antioxidant capacity. These findings suggest that 3-(4-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazol-5-Amine Hydrochloride could have applications in treating conditions associated with oxidative stress and inflammation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indazole core. Various synthetic strategies have been reported in the literature, including cyclization reactions and cross-coupling methods. The introduction of the 4-chlorophenyl group and the amino group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an analytical standpoint, this compound has been characterized using a range of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses provide critical insights into its molecular structure and conformational preferences. For instance, NMR studies have revealed that the tetrahydroindazole ring adopts a boat-like conformation in solution, which may influence its interactions with biological targets.

In terms of pharmacokinetics and toxicity profiles, preliminary studies indicate that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for ensuring effective drug delivery and bioavailability. However, further studies are required to fully assess its safety profile and potential for off-target effects.

The development of analogs based on this compound has also been an active area of research. By modifying substituents at various positions on the indazole ring or altering the degree of saturation within the tetrahydroindazole core, researchers aim to optimize pharmacological properties such as potency and selectivity. These efforts are supported by computational modeling tools that predict molecular interactions with target proteins at an atomic level.

In conclusion, 3-(4-Chlorophenyl)-4,5,6,7-Tetrahydro-1H-Indazol-5-Amine Hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover new applications for this compound and its derivatives